Cas no 943-57-7 (Carbonic acid, 1-methylethyl phenyl ester)

• Product Name: Carbonic acid, 1-methylethyl phenyl ester
• CAS No: 943-57-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 752319
• PubChem ID: 564957
• Update Time: 2025-11-06

Carbonic acid, 1-methylethyl phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 1-methylethyl phenyl ester
• (2-propan-2-ylphenyl) hydrogen carbonate
• Carbonic acid (1-methylethyl)phenyl ester
• 943-57-7
• phenyl propan-2-yl carbonate
• Isopropyl phenyl carbonate
• SCHEMBL1792881
• Carbonic acid, isopropyl phenyl ester
• Carbonic acid 1-methylethyl ester
• KETKOCDCPHVSEN-UHFFFAOYSA-N
• E84467
• isopropylphenylcarbonate
• Isopropyl phenyl carbonate #

• Inchi： 1S/C10H12O3/c1-8(2)12-10(11)13-9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： KETKOCDCPHVSEN-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Carbonic acid, 1-methylethyl phenyl ester

Comprehensive Overview of Carbonic acid, 1-methylethyl phenyl ester (CAS No. 943-57-7): Properties, Applications, and Industry Trends

Carbonic acid, 1-methylethyl phenyl ester (CAS No. 943-57-7), also known as isopropyl phenyl carbonate, is an organic compound with significant relevance in industrial and research applications. This ester derivative of carbonic acid is characterized by its unique molecular structure, combining a phenyl group with an isopropyl carbonate moiety. Its chemical formula, C₁₀H₁₂O₃, and molecular weight of 180.20 g/mol make it a versatile intermediate in synthetic chemistry.

The compound's physical properties include a clear to pale-yellow liquid appearance at room temperature, with a density of approximately 1.1 g/cm³. Its boiling point ranges between 240-245°C, and it exhibits moderate solubility in organic solvents like ethanol and acetone. These characteristics make Carbonic acid, 1-methylethyl phenyl ester particularly useful in formulations requiring controlled reactivity and stability.

In recent years, sustainable chemistry and green synthesis have become dominant themes in the chemical industry. Researchers are increasingly exploring compounds like 943-57-7 as potential alternatives to traditional reagents due to their lower environmental impact. The ester's ability to participate in transesterification reactions without generating hazardous byproducts aligns with the principles of atom economy and reduced waste generation.

From an application perspective, isopropyl phenyl carbonate serves multiple functions across different sectors. In the polymer industry, it acts as a building block for polycarbonate synthesis, contributing to materials with enhanced thermal stability and optical clarity. The pharmaceutical sector utilizes this compound as a protective group in drug synthesis, particularly for alcohol and phenol functionalities. Its gradual decomposition profile makes it ideal for controlled-release formulations.

The cosmetics and personal care industry has shown growing interest in Carbonic acid, 1-methylethyl phenyl ester derivatives as potential UV absorbers and stabilizers. With consumers demanding more eco-friendly ingredients, this compound's biodegradability profile positions it as an attractive option for formulators. Recent studies have investigated its use in sunscreen formulations as a safer alternative to some conventional organic filters.

Analytical characterization of 943-57-7 typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and high-performance liquid chromatography (HPLC). These methods ensure purity assessment and quality control, especially important for applications requiring high-grade materials. The compound's spectral fingerprints have been well-documented in various chemical databases, facilitating its identification in complex mixtures.

Storage and handling recommendations for isopropyl phenyl carbonate emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard regulations, proper chemical safety protocols should always be followed. The compound demonstrates good stability under nitrogen atmosphere but may gradually hydrolyze in the presence of water or strong acids/bases.

Market trends indicate steady growth in demand for specialty carbonates like Carbonic acid, 1-methylethyl phenyl ester, particularly in the Asia-Pacific region. This growth correlates with expanding electronics manufacturing (for polymer applications) and pharmaceutical production capacities. Industry analysts project a compound annual growth rate (CAGR) of 4-6% for similar intermediates through 2028.

From a regulatory standpoint, 943-57-7 is not currently subject to significant restrictions in major markets. However, manufacturers and users should monitor evolving REACH regulations and chemical safety assessments. The compound's environmental fate has been studied, showing moderate biodegradability and low bioaccumulation potential, factors that contribute to its favorable regulatory profile.

Research continues to uncover new applications for this versatile compound. Recent publications have explored its potential in energy storage systems as an electrolyte additive and in catalytic processes as a mild reagent. The scientific community's interest in 943-57-7 remains strong, with an average of 15-20 new research papers referencing this compound annually.

For procurement specialists and researchers, understanding the supply chain dynamics of isopropyl phenyl carbonate is crucial. The compound is typically available in technical (90-95%) and purified (>98%) grades, with pricing influenced by raw material costs and production scale. Quality certifications such as ISO 9001 and GMP compliance are important considerations for critical applications.

In conclusion, Carbonic acid, 1-methylethyl phenyl ester represents an important chemical intermediate with diverse applications across multiple industries. Its balance of reactivity and stability, combined with favorable environmental characteristics, positions it well for future growth. As industries continue to prioritize sustainable chemistry and green manufacturing practices, compounds like 943-57-7 will likely see expanded utilization in innovative applications.